Cas no 1498236-52-4 (N-but-3-en-1-yl-L-leucine)

• Product Name: N-but-3-en-1-yl-L-leucine
• CAS No: 1498236-52-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26
• CID: 5095538
• Update Time: 2025-06-14

N-but-3-en-1-yl-L-leucine Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-3-buten-1-yl-
• N-but-3-en-1-yl-L-leucine

• Inchi： 1S/C10H19NO2/c1-4-5-6-11-9(10(12)13)7-8(2)3/h4,8-9,11H,1,5-7H2,2-3H3,(H,12,13)/t9-/m0/s1
• InChI Key： XRNXJJCFVVIGFC-VIFPVBQESA-N
• SMILES： CC(C)C[C@H](NCCC=C)C(O)=O

Additional information on N-but-3-en-1-yl-L-leucine

Research Brief on N-but-3-en-1-yl-L-leucine (CAS: 1498236-52-4) in Chemical Biology and Pharmaceutical Applications

N-but-3-en-1-yl-L-leucine (CAS: 1498236-52-4) is a synthetic amino acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its butenyl side chain, serves as a versatile building block for peptide modification, drug design, and bioconjugation strategies. Recent studies have explored its utility in developing targeted therapeutics, particularly in the fields of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of N-but-3-en-1-yl-L-leucine into peptide-based inhibitors of protein-protein interactions (PPIs). The research team utilized the compound's alkene functionality for site-specific modifications, enabling the development of potent and selective inhibitors against challenging biological targets. The study reported a 3.5-fold improvement in binding affinity compared to traditional leucine derivatives when used in specific structural contexts.

In the area of targeted drug delivery, researchers have exploited the unique chemical properties of 1498236-52-4 to create antibody-drug conjugates (ADCs) with enhanced stability and therapeutic index. A recent Nature Biotechnology publication described its use in developing next-generation ADCs through bioorthogonal chemistry approaches. The compound's terminal alkene group allowed for efficient and selective conjugation to antibody carriers while maintaining the pharmacological activity of the payload.

Metabolic stability studies of N-but-3-en-1-yl-L-leucine have revealed interesting pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2024) showed that the compound exhibits improved metabolic stability compared to natural amino acids in certain biological systems, while maintaining good cell permeability. These characteristics make it particularly valuable for developing peptide therapeutics with enhanced in vivo stability.

The synthetic accessibility of 1498236-52-4 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized, scalable synthesis route that achieves >95% enantiomeric purity while reducing production costs by approximately 40% compared to previous methods. This development is particularly significant for potential industrial-scale applications.

Current challenges in the field include understanding the full scope of biological compatibility and potential immunogenicity of therapeutics incorporating N-but-3-en-1-yl-L-leucine. Ongoing research is investigating these aspects through comprehensive in vitro and in vivo studies, with preliminary results suggesting favorable safety profiles in selected applications.

Future research directions for this compound include exploration of its potential in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation strategies. The unique structural features of 1498236-52-4 may enable novel approaches to address previously "undruggable" targets in various disease areas.